inhibitors

  • Triethanolamine
    • CAS RN:
    • 102-71-6
    • Molecular Formula:
    • C6H15NO3
      (CH2OHCH2)3N
      C6H15NO3
    • Molecular Weight:
    • 149.19 g/mol
    Description
    Triethanolamine is an oily liquid with a mild ammonia odor. Denser than water. Freezing point is 71°F. (USCG, 1999)
    Triethanolamine, also known as trolamine or H3TEA, belongs to the class of organic compounds...
  • AST-1306 TsOH
    • CAS RN:
    • 1050500-29-2
    • Molecular Formula:
    • C31H26ClFN4O5S
    • Molecular Weight:
    • 621.1 g/mol
    Description
    AST-1306 TsOH is a novel irreversible inhibitor of EGFR and ErbB2 with IC50 of 0.5 nM and 3 nM, also effective in mutation EGFR T790M/L858R, more potent to ErbB2-overexpressing cells, 3000-fold selective for Erb...
  • 1-Naphthylacetylspermine
    • CAS RN:
    • 122306-11-0
    • Molecular Formula:
    • C22H34N4O
    • Molecular Weight:
    • 370.5 g/mol
    Description
    Naspm(1-Naphthylacetyl spermine) is a potent and selective Ca2+ permeable AMPA receptor(Ca-perm AMPAR) blocker.IC50 value:Target: CP-AMPAR blockerNaspm is a selective blocker of Ca(2+)-permeable GluA2-lacking AM...
  • Protriptyline hydrochloride
    • CAS RN:
    • 1225-55-4
    • Molecular Formula:
    • C19H22ClN
    • Molecular Weight:
    • 299.8 g/mol
    Description
    Protriptyline Hydrochloride is the hydrochloride salt form of protriptyline, a tricyclic secondary amine with antidepressant property. Protriptyline hydrochloride blocks the re-uptake of norepinephrine and serot...
  • Tri-tert-butyl 1,4,7,10-tetraazacyclododecane-1,4,7-tri...
    • CAS RN:
    • 122555-91-3
    • Molecular Formula:
    • C26H50N4O6
    • Molecular Weight:
    • 514.7 g/mol
    Description
    DOTA tert-Butyl ester is a benxyl derivative of the cyclic tosamide;  can be nitrated directly;  is more convenient to incorporate the nitro group after deprotection lithium aluminum hydride....
  • Disodium 4,5-dihydro-4,5-dioxo-1H-pyrrolo(2,3-f)quinoli...
    • CAS RN:
    • 122628-50-6
    • Molecular Formula:
    • C14H4N2Na2O8
    • Molecular Weight:
    • 374.17 g/mol
    Description
    Methoxatin (disodium salt) as the cofactor in bovine plasma amine oxidase from resonance Raman spectroscopy.Target:Methoxatin has been isolated from guinea-pig neutrophils. The presence of Methoxatin in guinea-p...
  • Cefoselis
    • CAS RN:
    • 122841-10-5
    • Molecular Formula:
    • C19H22N8O6S2
    • Molecular Weight:
    • 522.6 g/mol
    Description
    Cefoselis is a semisynthetic, broad-spectrum, beta-lactamase-resistant, fourth-generation cephalosporin with antibacterial activity. Cefoselis binds to and inactivates penicillin-binding proteins (PBPs) located ...
  • Alosetron (Z)-2-butenedioate
    • CAS RN:
    • 122852-43-1
    • Molecular Formula:
    • C21H22N4O5
    • Molecular Weight:
    • 410.4 g/mol
    Description
    Alosetron is a Serotonin 5HT3-receptor antagonist that is used in treatment of irritable bowel syndrome.IC50 Value: N/ATarget: 5-HT ReceptorAlosetron has an antagonist action on the 5-HT3 receptors of the enteri...
  • Hydroxyhexamide
    • CAS RN:
    • 3168-01-2
    • Molecular Formula:
    • C15H22N2O4S
    • Molecular Weight:
    • 326.4 g/mol
    Description
    Hydroxyhexamide belongs to the class of organic compounds known as benzenesulfonamides. These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring. Hydroxyhexamide is considere...
  • Ceftaroline fosamil
    • CAS RN:
    • 400827-46-5
    • Molecular Formula:
    • C22H21N8O8PS4
    • Molecular Weight:
    • C22H21N8O8PS4
    Description
    Ceftaroline Fosamil is an N-phosphono prodrug of the fifth-generation cephalosporin derivative ceftaroline with antibacterial activity. Ceftaroline fosamil is hydrolyzed to the active form ceftaroline in vivo. C...